Cas no 1158047-93-8 (N-(1-cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine)

N-(1-cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine is a specialized organic compound featuring a pyrazole core substituted with a cyclohexylethylamine moiety. Its unique structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The cyclohexyl group enhances lipophilicity, which may improve membrane permeability, while the pyrazole ring offers versatility for further functionalization. This compound’s stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry, including the development of kinase inhibitors or other targeted therapeutics. Its synthesis and purity are critical for ensuring reproducibility in research and industrial processes.

N-(1-cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine structure

1158047-93-8 structure

Product Name:N-(1-cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine

CAS No:1158047-93-8

MF:C₁₂H₂₁N₃

MW:207.315242528915

CID:5157247

Update Time:2026-03-04

N-(1-cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- N-(1-Cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine
- 1H-Pyrazol-4-amine, N-(1-cyclohexylethyl)-1-methyl-
- N-(1-cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine
- Inchi： 1S/C12H21N3/c1-10(11-6-4-3-5-7-11)14-12-8-13-15(2)9-12/h8-11,14H,3-7H2,1-2H3
- InChI Key： WCCJLDKDQJSFCX-UHFFFAOYSA-N
- SMILES： N(C1C=NN(C)C=1)C(C)C1CCCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 189
XLogP3: 3
Topological Polar Surface Area: 29.8

N-(1-cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01001417-1g	N-(1-Cyclohexylethyl)-1-methyl-1H-pyrazol-4-amine	1158047-93-8	98%	1g	￥2791.0	2023-04-05
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